(Z)-4-Heptenoic acid methyl ester
Overview
Description
“(Z)-4-Heptenoic acid methyl ester” is a type of methyl ester. Methyl esters are mono-alkyl esters of long-chain fatty acids derived from vegetable oils or animal fats . They are commonly used in various fields, including chemistry, biochemistry, and mass spectrometry . Methyl esters are simple in structure and are widely used for fatty acid analysis, particularly for polyunsaturated fatty acids and those with functional groups .
Synthesis Analysis
Methyl esters are typically prepared by acid-catalyzed reactions with methanol, a process known as transesterification . The reaction involves a glyceride with methanol in the presence of a catalyst, typically a strong base or a strong acid . Industrial methyl formate, a type of methyl ester, is usually produced by combining methanol and carbon monoxide (carbonylation) .Molecular Structure Analysis
The molecular structure of “(Z)-4-Heptenoic acid methyl ester” can be represented by the formulaRCOOCH3
, where R
is any alkyl group . The molecular weight is usually obtainable, and this is an important piece of information for identification purposes . Chemical Reactions Analysis
Esters, including methyl esters, undergo various reactions. One such reaction is hydrolysis, literally “splitting with water.” The hydrolysis of esters is catalyzed by either an acid or a base . Acidic hydrolysis is simply the reverse of esterification . The ester is heated with a large excess of water containing a strong-acid catalyst .Physical And Chemical Properties Analysis
Methyl esters have various physical and chemical properties. They have a specific gravity of 0.87-0.90 g/cm3, a viscosity of 1.9-6.0 mm2/s, and a flashpoint of 130-170°C . Methyl esters have a high content of fatty acid unsaturated esters (>89%) . They are water-soluble, show low toxicity, and can bind to cholesterol within the membrane .Mechanism of Action
Safety and Hazards
The safety data sheet for methyl esters indicates that they may cause skin irritation, serious eye irritation, and respiratory irritation . They are also suspected of causing genetic defects and cancer . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye .
Future Directions
The future directions in the study of methyl esters include the development of new methods for pinpointing the double and triple bonds in fatty acids . This is important because the biological functions of lipids are often linked to the specific arrangement of multiple bonds in their FA chains . Another area of interest is the exploration of the unique biological effects of lipids with unusually arranged double bonds and triple bonds, and their potential use in medicine .
properties
IUPAC Name |
methyl (Z)-hept-4-enoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O2/c1-3-4-5-6-7-8(9)10-2/h4-5H,3,6-7H2,1-2H3/b5-4- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVDVXDORDMZHRW-PLNGDYQASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCCC(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C\CCC(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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